Cas no 1340376-34-2 (7-oxabicyclo2.2.1heptane-2-carboximidamide)

• Product Name: 7-oxabicyclo2.2.1heptane-2-carboximidamide
• CAS No: 1340376-34-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5969514
• PubChem ID: 64158549
• Update Time: 2025-05-21

7-oxabicyclo2.2.1heptane-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 7-oxabicyclo2.2.1heptane-2-carboximidamide
• 1340376-34-2
• EN300-1855939
• AKOS013477374
• 7-oxabicyclo[2.2.1]heptane-2-carboximidamide

• Inchi： 1S/C7H12N2O/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H3,8,9)
• InChI Key： NRXHPDIKEGUUDH-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=N)N)C2

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 7-oxabicyclo2.2.1heptane-2-carboximidamide

Professional Introduction to Compound with CAS No. 1340376-34-2 and Product Name: 7-oxabicyclo2.2.1heptane-2-carboximidamide

The compound with the CAS number 1340376-34-2 and the product name 7-oxabicyclo2.2.1heptane-2-carboximidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

At the core of understanding this compound lies its molecular architecture, which is defined by a 7-oxabicyclo2.2.1heptane core. This bicyclic system introduces rigidity and specific spatial constraints, which can be exploited to design molecules with tailored biological activities. The presence of a carboximidamide functional group further enhances the compound's versatility, allowing for interactions with various biological targets. This combination of structural features makes it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The 7-oxabicyclo2.2.1heptane-2-carboximidamide scaffold has shown promise in this regard, particularly due to its ability to interact with specific enzymes and receptors involved in these pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are often overactive in pathological conditions.

One of the most compelling aspects of this compound is its potential for further derivatization. The carboximidamide moiety serves as a versatile handle for chemical modifications, enabling researchers to fine-tune the properties of the molecule. This flexibility has allowed scientists to explore a wide range of analogs with varying biological activities. For example, modifications at the bicyclic core or the carboximidamide group have led to compounds with enhanced binding affinity or selectivity for specific targets.

The synthesis of 7-oxabicyclo2.2.1heptane-2-carboximidamide presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in constructing this framework efficiently. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

Recent computational studies have also shed light on the electronic properties and binding modes of this compound. Molecular modeling techniques have been used to predict how 7-oxabicyclo2.2.1heptane-2-carboximidamide interacts with biological targets at an atomic level. These insights have guided experimental efforts by providing a rational basis for designing more effective derivatives.

In clinical settings, the potential therapeutic applications of this compound are being actively investigated. Preclinical studies have demonstrated promising results in models of inflammation and cancer, where it has shown ability to modulate key signaling pathways involved in disease progression. While these findings are encouraging, further research is needed to fully understand its safety profile and optimal dosing regimens before human trials can begin.

The role of computational chemistry in drug discovery cannot be overstated when discussing compounds like 7-oxabicyclo2.2.1heptane-2-carboximidamide. High-throughput virtual screening has enabled researchers to rapidly evaluate thousands of potential derivatives based on their predicted binding affinities and pharmacokinetic properties. This approach has accelerated the identification of lead compounds that show promise for further development.

Environmental considerations also play a significant role in the development and application of new chemical entities like this one. Efforts are underway to optimize synthetic routes for greater sustainability, minimizing waste and reducing energy consumption without compromising efficiency or yield.

The future prospects for 7-oxabicyclo2.2.1heptane-2-carboximidamide appear bright, with ongoing research exploring its potential in various therapeutic areas including neurodegenerative diseases and metabolic disorders. Collaborative efforts between academia and industry are likely to drive innovation forward by combining expertise in synthetic chemistry, medicinal chemistry, and biopharmaceuticals.